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Compound of Interest

Compound Name: RU 33965

Cat. No.: B1680173

L  Get Quote

These application notes provide a detailed protocol for the preparation of a stock solution of RU
33965, a benzodiazepine receptor inverse agonist. This guide is intended for researchers,
scientists, and drug development professionals.

Compound Information

RU 33965 is a research chemical with specific physicochemical properties that must be
considered for accurate and effective experimental use.[1] A summary of its key characteristics
is provided in the table below.

Property Value

) 3-(cyclopropanecarbonyl)-5-methyl-4,5-dihydro-
Chemical Name o ] _
6H-benzo[flimidazo[1,5-a][2]diazepin-6-0ne

Molecular Formula C16H15N302
Molecular Weight 281.31 g/mol [1]
CAS Number 122321-05-5[1]
Appearance Solid powder[1]
Purity >98%([1]

Solubility Soluble in DMSO[1]
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Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of RU 33965 in Dimethyl
Sulfoxide (DMSO).

Materials:

RU 33965 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure that all necessary
personal protective equipment is worn. Bring the RU 33965 powder and DMSO to room
temperature.

Weighing RU 33965: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of RU 33965 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh 2.8131 mg of RU 33965.

Solvent Addition: Add the appropriate volume of DMSO to the tube containing the RU 33965
powder. To continue the example, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex the solution until the RU 33965 powder is
completely dissolved. Visually inspect the solution to ensure there are no undissolved
particles.
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» Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Storage Conditions:
e Short-term storage (days to weeks): Store the stock solution at 0-4°C.[1]
e Long-term storage (months to years): For extended storage, keep the aliquots at -20°C.[1]

RU 33965 is stable for several weeks during standard shipping conditions at ambient
temperature.[1]

Workflow Diagram

The following diagram illustrates the workflow for preparing the RU 33965 stock solution.

Workflow for RU 33965 Stock Solution Preparation
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Caption: Workflow for preparing RU 33965 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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